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Compound of Interest

Compound Name: Pinolenic acid

Cat. No.: B148895

Essential Safety and Handling Guide for
Pinolenic Acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of pinolenic acid in a laboratory setting. Adherence to these procedures is vital for
ensuring the safety of all personnel.

Pinolenic acid is a polyunsaturated fatty acid that requires careful handling due to its potential
hazards. The following information outlines the necessary personal protective equipment
(PPE), handling procedures, and disposal plans to minimize risks for researchers, scientists,
and drug development professionals.

Hazard Identification and Classification

Pinolenic acid is classified under the Globally Harmonized System (GHS) with the following
hazards.[1]
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The following equipment should
be worn at all times when handling pinolenic acid.[1][2]

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[2] For tasks
with a higher risk of splashing, a face shield should be used in conjunction with goggles.[3][4]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[2][5][6]
Gloves must be inspected for integrity before each use and should be properly removed and
discarded after handling the substance.[2] Always wash hands thoroughly after removing

gloves.[1]

o Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or in
case of potential for significant exposure, wear fire/flame resistant and impervious clothing.

[2]

» Respiratory Protection: Handle pinolenic acid in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhaling vapors or mists.[1][2] If ventilation is inadequate or if
exposure limits are exceeded, a full-face respirator with appropriate cartridges should be
used.[2]

Operational and Handling Plan

A systematic approach to handling pinolenic acid is essential for maintaining a safe laboratory

environment.
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Preparation and Handling:

Ventilation: Always handle pinolenic acid in a well-ventilated area or a chemical fume hood
to minimize inhalation exposure.[1][2]

Personal Protective Equipment: Before beginning any work, ensure all required PPE is
donned correctly.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[2]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools to prevent fire caused by electrostatic discharge.[2][7]

Personal Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly
after handling.[1]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Consult a physician.[1][2]

In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing and shoes. Consult a doctor.[1][2]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1][2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Spill and Disposal Plan

Immediate and appropriate action is required in the event of a spill. Proper disposal of

pinolenic acid waste is crucial to prevent environmental contamination.

Spill Response:
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o Evacuate: Evacuate personnel from the immediate spill area.[2]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[2]

o Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth,
diatomaceous earth, or a universal binder.[1]

» Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,
closed container for disposal.[2]

Disposal:

o Waste Containers: All pinolenic acid waste, including contaminated materials, should be
collected in suitable, labeled, and closed containers.[2]

e Regulations: Dispose of the waste in accordance with all applicable federal, state, and local
environmental regulations.

» Environmental Precaution: Discharge into the environment must be avoided.[2]

Workflow for Handling Pinolenic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. file.medchemexpress.com [file.medchemexpress.com]
e 2. chemicalbook.com [chemicalbook.com]

« 3. fatfinger.io [fatfinger.io]

e 4. hsi.com [hsi.com]

e 5. WHICH GLOVES ARE IDEAL FOR HANDLING FATTY OR OILY FOODS? | Reflexx
[reflexx.com]

e 6. leelinework.com [leelinework.com]
o 7. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Pinolenic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148895#personal-protective-equipment-for-handling-
pinolenic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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